Cas no 303149-18-0 (2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid)
2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOL-1-YL)OXY]ACETIC ACID
- 2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid
-
2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N143780-0.5mg |
2-[(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxy]acetic acid |
303149-18-0 | 0.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N143780-1mg |
2-[(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxy]acetic acid |
303149-18-0 | 1mg |
$ 80.00 | 2022-06-03 | ||
| TRC | N143780-2.5mg |
2-[(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxy]acetic acid |
303149-18-0 | 2.5mg |
$ 155.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00879967-1g |
2-[(6-Nitro-2-phenyl-1H-1,3-benzodiazol-1-yl)oxy]acetic acid |
303149-18-0 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| A2B Chem LLC | AI78941-1mg |
2-[(6-nitro-2-phenyl-1H-1,3-benzodiazol-1-yl)oxy]acetic acid |
303149-18-0 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI78941-5mg |
2-[(6-nitro-2-phenyl-1H-1,3-benzodiazol-1-yl)oxy]acetic acid |
303149-18-0 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI78941-10mg |
2-[(6-nitro-2-phenyl-1H-1,3-benzodiazol-1-yl)oxy]acetic acid |
303149-18-0 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI78941-500mg |
2-[(6-nitro-2-phenyl-1H-1,3-benzodiazol-1-yl)oxy]acetic acid |
303149-18-0 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI78941-1g |
2-[(6-nitro-2-phenyl-1H-1,3-benzodiazol-1-yl)oxy]acetic acid |
303149-18-0 | >90% | 1g |
$1295.00 | 2024-04-20 |
2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid
2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid: An Overview of CAS No. 303149-18-0
2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid (CAS No. 303149-18-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.
Chemical Structure and Properties
The molecular formula of 2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid is C17H13N3O5, and its molecular weight is 347.30 g/mol. The compound features a benzimidazole core with a nitro group at the 6-position and a phenyl substituent at the 2-position. The presence of the nitro group imparts significant electronic effects, influencing the compound's reactivity and biological properties. The oxyacetic acid moiety further enhances the compound's solubility and bioavailability.
Synthesis Methods
The synthesis of 2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid has been extensively studied in the literature. One common approach involves the reaction of 6-nitro-2-phenylbenzimidazole with chloroacetic acid in the presence of a base such as potassium carbonate. This method yields high purity and yield, making it suitable for large-scale production. Recent advancements have also explored greener synthetic routes using environmentally friendly catalysts and solvents to minimize environmental impact.
Biological Activities
2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid has been investigated for its potential therapeutic applications due to its diverse biological activities. Studies have shown that the compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.
In addition to its antiproliferative properties, 2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yloxy)acetic acid has also demonstrated anti-inflammatory activity. Research has indicated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Clinical Trials and Future Prospects
The promising preclinical results of 2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yloxy)acetic acid have led to its evaluation in early-phase clinical trials. Preliminary data from these trials have shown that the compound is well-tolerated with minimal side effects at therapeutic doses. However, further studies are needed to fully elucidate its safety profile and efficacy in larger patient populations.
Ongoing research is focused on optimizing the pharmacokinetic properties of 2-(6-Nitro-2-phenylbenzimidazoloyl)oxyacetic acid to enhance its therapeutic index. Strategies such as prodrug design and nanoparticle formulation are being explored to improve drug delivery and reduce systemic toxicity.
Conclusion
In conclusion, 2-(6-Nitro-2-phenylbenzimidazoloyl)oxyacetic acid (CAS No. 303149-18)-0 is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical evaluation will be crucial in realizing its full potential in treating various diseases.
303149-18-0 (2-(6-Nitro-2-phenyl-1H-1,3-benzimidazol-1-yl)oxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)